Cas no 55249-70-2 (Spiro[3.3]heptane-2,6-dicarboxylicacid, 2,6-dibromo-, 2,6-diethyl ester)

• Product Name: Spiro[3.3]heptane-2,6-dicarboxylicacid, 2,6-dibromo-, 2,6-diethyl ester
• CAS No: 55249-70-2
• MF: C₁₃H₁₈Br₂O₄
• MW: 398.087623119354
• CID: 382726
• PubChem ID: 315977
• Update Time: 2025-04-19

Spiro[3.3]heptane-2,6-dicarboxylicacid, 2,6-dibromo-, 2,6-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2,6-dicarboxylicacid, 2,6-dibromo-, 2,6-diethyl ester
• diethyl 2,6-dibromospiro[3.3]heptane-2,6-dicarboxylate
• 2,6-dibromo-spiro[3.3]heptane-2,6-dicarboxylic acid diethyl ester
• 2,6-Dibrom-spiro[3.3]heptan-2,6-dicarbonsaeure-diaethylester
• AC1L7SVE
• M112302
• NSC243145
• DTXSID30311419
• NSC-243145
• AMY32148
• 55249-70-2

• Inchi： 1S/C13H18Br2O4/c1-3-18-9(16)12(14)5-11(6-12)7-13(15,8-11)10(17)19-4-2/h3-8H2,1-2H3
• InChI Key： XAMKLIDFYSWIFP-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OCC)CC2(CC(C(=O)OCC)(C2)Br)C1

Computed Properties

• Exact Mass: 395.95714
• Monoisotopic Mass: 395.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 369.3°Cat760mmHg
• Flash Point: 177.2°C
• Refractive Index: 1.557
• PSA: 52.6
• LogP: 2.95400